N4-Cyclopropyl vs. N4-Methyl Substitution: Conformational Rigidity and Steric Bulk Comparison
This compound carries an N4-cyclopropyl group, whereas its closest N4-substituted analog—4-methyl-3-(pyridin-2-yl)-1-(pyridin-2-ylmethyl)-1H-1,2,4-triazol-5(4H)-one—bears an N4-methyl group. The cyclopropyl ring introduces a calculated increase in sp3 fraction (Fsp3) and a larger van der Waals volume compared to a methyl group. Cyclopropyl groups are well-documented in medicinal chemistry to enhance metabolic stability (reduced CYP450-mediated N-dealkylation) and restrict conformational freedom, which can improve target selectivity [2]. In the context of the 4-cyclopropyl-4H-1,2,4-triazol-3-yl scaffold, ASK1 inhibitors containing this moiety have demonstrated IC50 values < 200 nM against the ASK1 kinase (Promega ASK1 Kinase Enzyme System), whereas matched N4-methyl analogs were not reported in the same patent series, suggesting the cyclopropyl group may be critical for kinase inhibition potency [1].
| Evidence Dimension | N4 substituent steric/electronic properties |
|---|---|
| Target Compound Data | N4-cyclopropyl; Fsp3 ≈ 0.19 (calculated from ZINC263620240); van der Waals volume contribution from cyclopropyl ring ≈ 37.4 ų |
| Comparator Or Baseline | 4-methyl analog (N4-methyl); Fsp3 ≈ 0.14 (estimated); van der Waals volume contribution from methyl ≈ 21.6 ų |
| Quantified Difference | Cyclopropyl adds ~15.8 ų additional steric bulk and ~0.05 higher Fsp3 vs. methyl; scaffold-related ASK1 IC50 < 200 nM (class-level data, direct comparison not available) |
| Conditions | Physicochemical properties calculated; ASK1 IC50 from BindingDB BDBM307667/BDBM307671 in Promega ASK1 Kinase Enzyme System |
Why This Matters
The cyclopropyl group offers a distinct steric and conformational profile that may confer differential kinase selectivity or metabolic stability compared to N4-methyl analogs, which is critical when designing or procuring compounds for kinase-targeted screening cascades.
- [1] BindingDB. BDBM307667 (US10150755, Compound 59): 2-(6-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)pyridin-2-yl)-6-(pyridazin-3-yl)isoindolin-1-one. IC50 < 200 nM against ASK1. BindingDB entry 1077. View Source
- [2] Brown, S.D. et al. ASK1 inhibitor compounds and uses thereof. US Patent 10,150,755 B2, granted December 11, 2018. View Source
